Cas no 1781605-98-8 (4-(methanesulfonylmethyl)oxane-4-carboxylic acid)

• Product Name: 4-(methanesulfonylmethyl)oxane-4-carboxylic acid
• CAS No: 1781605-98-8
• MF: C₈H₁₄O₅S
• MW: 222.258761882782
• CID: 5905246
• PubChem ID: 84687591
• Update Time: 2025-11-01

4-(methanesulfonylmethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methanesulfonylmethyl)oxane-4-carboxylic acid
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-[(methylsulfonyl)methyl]-
• 1781605-98-8
• EN300-1992958

• Inchi： 1S/C8H14O5S/c1-14(11,12)6-8(7(9)10)2-4-13-5-3-8/h2-6H2,1H3,(H,9,10)
• InChI Key： SIRURNZZFNIYJR-UHFFFAOYSA-N
• SMILES： C1OCCC(CS(C)(=O)=O)(C(O)=O)C1

Computed Properties

• Exact Mass: 222.05619472g/mol
• Monoisotopic Mass: 222.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 470.4±30.0 °C(Predicted)
• pka: 3.47±0.20(Predicted)

Additional information on 4-(methanesulfonylmethyl)oxane-4-carboxylic acid

4-(Methanesulfonylmethyl)oxane-4-carboxylic Acid (CAS No. 1781605-98-8): An Overview

4-(Methanesulfonylmethyl)oxane-4-carboxylic acid (CAS No. 1781605-98-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of carboxylic acids and features a cyclohexane ring with a methanesulfonylmethyl substituent, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 4-(methanesulfonylmethyl)oxane-4-carboxylic acid is characterized by its cyclohexane ring, which provides stability and rigidity, and the methanesulfonylmethyl group, which introduces polarity and reactivity. The combination of these features makes it an attractive candidate for use in the development of new drugs and materials. Recent studies have highlighted its potential as a building block for the synthesis of bioactive compounds, particularly those with anti-inflammatory and antimicrobial properties.

In the pharmaceutical industry, 4-(methanesulfonylmethyl)oxane-4-carboxylic acid has shown promise as an intermediate in the synthesis of novel therapeutic agents. Its ability to undergo selective functionalization reactions allows chemists to tailor its properties for specific applications. For example, researchers have explored its use in the development of prodrugs, which are biologically inactive compounds that are converted into their active forms within the body. This approach can improve drug delivery and reduce side effects.

One notable application of 4-(methanesulfonylmethyl)oxane-4-carboxylic acid is in the field of anti-inflammatory drug development. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells, and is a key factor in many diseases, including arthritis and inflammatory bowel disease. Studies have shown that derivatives of this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and alleviating symptoms.

Beyond pharmaceuticals, 4-(methanesulfonylmethyl)oxane-4-carboxylic acid has also found applications in materials science. Its unique chemical structure makes it suitable for use in the synthesis of polymers with tailored properties. For instance, researchers have developed copolymers containing this compound that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.

The synthesis of 4-(methanesulfonylmethyl)oxane-4-carboxylic acid typically involves several steps, including the formation of the cyclohexane ring and the introduction of the methanesulfonylmethyl group. One common approach is to start with a cyclohexanone derivative and undergo a series of reactions to introduce the desired functional groups. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making optimization an important aspect of its production.

In terms of safety and handling, 4-(methanesulfonylmethyl)oxane-4-carboxylic acid should be stored under appropriate conditions to maintain its stability and prevent degradation. It is important to follow standard laboratory safety protocols when working with this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for 4-(methanesulfonylmethyl)oxane-4-carboxylic acid are promising. Ongoing research continues to uncover new applications and improve synthetic methods, making it an increasingly valuable compound in both academic and industrial settings. As our understanding of its properties and potential uses grows, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.